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Compound of Interest

Compound Name: Phenol Blue

Cat. No.: B1194403

An In-depth Technical Guide to Phenol Blue

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenol Blue, also known by its IUPAC name 4-[[4-(dimethylamino)phenyl]imino]-2,5-
cyclohexadien-1-one and as N,N-dimethylindoaniline, is a synthetic quinone imine compound.
[1] It is a versatile molecule utilized across various scientific disciplines, primarily recognized for
its function as a pH indicator and a solvatochromic dye.[1] This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, and known
applications.

Chemical Structure and Identification

The chemical identity of Phenol Blue is well-established, with a molecular formula of
C14H14aN20.[1][2][3][4] Its structure features a quinone imine core with a dimethylamino-
substituted phenyl group attached to the imine nitrogen.
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Identifier Value

4-[[4-(dimethylamino)phenyl]imino]-2,5-
IUPAC Name (14 Y Jphenyl] )
cyclohexadien-1-one[1]

Synonyms Phenol Blue, N,N-dimethylindoaniline[1][3]
CAS Number 2150-58-5[1][2][5]
Molecular Formula C14H1aN20O[1][2][31[4]

) CN(C)C1=CC=C(C=C1)N=C2C=CC(=0)C=C2|
Canonical SMILES

1][4]
e INChl=1S/C14H14N20/c1-16(2)13-7-3-11(4-8-
n

13)15-12-5-9-14(17)10-6-12/h3-10H,1-2H3[1]
InChl Key LHGMHYDJINXEEFG-UHFFFAOYSA-N[1]

Physicochemical Properties

Phenol Blue is a dark brown powder under standard conditions.[3] Its properties are
summarized in the table below.

Property Value

Molecular Weight 226.27 g/mol [1][3]

Appearance Dark brown powder[3]

Melting Point 133-134 °C[1][2]

Boiling Point 361.7 °C[1]

Density 1.06 g/cm3[1]
Solvatochromism

A noteworthy property of Phenol Blue is its pronounced solvatochromism, where the color of a
solution depends on the polarity of the solvent.[1] The electronic absorption maximum (Amax)
can shift by more than 100 nm between non-polar and hydrogen-bonding solvents.[1] This
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phenomenon is attributed to the difference in stabilization of the ground and excited states by
the solvent. The excited state, being more polar, is more stabilized by polar solvents, leading to
a bathochromic (red) shift in absorption.[6]

Chemical Properties and Reactivity

As a quinone imine, Phenol Blue's reactivity is characterized by several key features:

e pH Indicator: It exhibits a distinct color change with pH, transitioning from yellow in acidic
media to blue in alkaline conditions.[1] This is due to the protonation and deprotonation of
the molecule, which alters its electronic structure and, consequently, its light absorption
properties.[1]

» Electrophilic Aromatic Substitution: The aromatic rings in Phenol Blue are susceptible to
electrophilic substitution reactions.[1]

» Redox Behavior: While not extensively detailed in the provided search results, as a quinone-
type compound, Phenol Blue is expected to have redox properties, though specific
electrochemical data was not found.

Applications

Phenol Blue's unique properties lend it to several applications in research and laboratory
settings.

pH Indicator in Cell Culture

One of the primary uses of Phenol Blue is as a pH indicator in cell culture media.[1]
Maintaining a stable pH is critical for optimal cell growth and viability. As cells metabolize and
produce acidic byproducts, the pH of the medium decreases. The corresponding color change
of Phenol Blue from blue to yellow provides a visual cue that the medium needs to be replaced
or buffered.[1]

- Production of | Decrease in .| Protonation of » | Color Change | Visual Indication for
| Acidic Byproducts (e.g., Lactic Acid) ™1 Medium pH ™1 Phenol Blue | (Blue to Yellow) Medium Change

Cellular Metabolism
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Caption: Workflow of Phenol Blue as a pH indicator in cell culture.

Tracking Dye in Gel Electrophoresis

Phenol Blue is also utilized as a tracking dye in gel electrophoresis for the separation of
proteins and nucleic acids.[1] Its visibility allows for the monitoring of the migration front of the
molecules through the gel.

Experimental Protocols

Detailed experimental protocols for the synthesis of Phenol Blue are based on established
organic chemistry methodologies, such as the oxidative coupling of substituted phenols.[1]
However, specific, step-by-step synthesis and purification protocols were not available in the
initial search results. For its application as a pH indicator, it is typically incorporated into media
formulations at a concentration that provides a clear color change without affecting the cultured
cells.

Safety and Handling

Phenol Blue is classified as an irritant. It is known to cause skin and eye irritation.[1][3]
Inhalation of the powder may lead to respiratory tract irritation.[1] Standard laboratory safety
precautions, including the use of personal protective equipment such as gloves and safety
glasses, should be followed when handling this compound. The LD50 for intraperitoneal
injection in mice is reported as 80 mg/kg.[7]

Signaling Pathways and Biological Interactions

The current body of literature does not point to a direct, well-characterized role of Phenol Blue
in specific cellular signaling pathways. Its primary biological application is as a relatively inert
pH indicator in ex vivo systems like cell culture. It has been noted as a potential skin sensitizer,
indicating it can elicit an allergic response upon skin contact.[1] Further research is required to
elucidate any potential interactions with biological signaling cascades.
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Caption: Logical relationships of Phenol Blue's roles and research areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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